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Compound of Interest

Compound Name: Methyl 5-amino-3-methyilpicolinate

Cat. No.: B2484209

For Immediate Implementation: This document provides crucial safety and logistical information
for the handling and disposal of Methyl 5-amino-3-methylpicolinate (CAS No. 1263059-42-2).
All personnel must adhere to these procedures to ensure a safe laboratory environment.

Methyl 5-amino-3-methylpicolinate is a chemical intermediate vital to various research and
development applications. While a specific Safety Data Sheet (SDS) for this compound is not
readily available, data from structurally similar picolinate derivatives indicate a need for
stringent safety protocols. This guide is formulated to provide researchers, scientists, and drug
development professionals with the necessary information to handle this compound
responsibly, minimizing exposure risks and ensuring proper disposal.

Hazard Analysis and Personal Protective Equipment
(PPE)

Based on the hazard profiles of analogous compounds, Methyl 5-amino-3-methylpicolinate
should be handled as a substance that is potentially toxic if ingested or absorbed through the
skin, and may cause irritation to the skin, eyes, and respiratory tract. The following table
summarizes the hazards identified in structurally related molecules, forming the basis for our
recommended precautions.
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Hazard Statement Associated Compounds

o 2-Amino-5-methylpyridine[1], 2-amino-6-
Toxic if swallowed .
methylpyridine

o ) ) 2-amino-6-methylpyridine, 2-Amino-5-
Fatal/Toxic in contact with skin o
methylpyridine[1]

Methyl 5-bromo-3-methylpicolinate[2], 2-Amino-
Causes skin irritation 5-methylpyridine[1], 5-Amino-3-bromo-2-

methylpyridine[3], 2-amino-6-methylpyridine

Methyl 5-bromo-3-methylpicolinate[2], 2-Amino-
Causes serious eye irritation 5-methylpyridine[1], 5-Amino-3-bromo-2-
methylpyridine[3], 2-amino-6-methylpyridine

Methyl 5-bromo-3-methylpicolinate[2], 5-Amino-
May cause respiratory irritation 3-bromo-2-methylpyridine[3], 2-amino-6-
methylpyridine

Mandatory Personal Protective Equipment (PPE):

PPE Category Specification

] Chemical safety goggles and a face shield are
Eye and Face Protection )
required.

] Wear chemically resistant gloves (e.g., nitrile,
Hand Protection
neoprene).

) A flame-retardant lab coat must be worn at all
Body Protection )
times.

Use a NIOSH-approved respirator with an
Respiratory Protection appropriate cartridge for organic vapors and

particulates.

Operational Plan: Step-by-Step Handling Procedure

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-bromo-3-methylpicolinate
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.echemi.com/sds/5-amino-3-bromo-2-methylpyridine-pd180630106953.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-bromo-3-methylpicolinate
https://www.jubilantingrevia.com/uploads/files/29msds_0018GjGhs14Div.3sds2-Amino-5-methylpyridine.pdf
https://www.echemi.com/sds/5-amino-3-bromo-2-methylpyridine-pd180630106953.html
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-bromo-3-methylpicolinate
https://www.echemi.com/sds/5-amino-3-bromo-2-methylpyridine-pd180630106953.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2484209?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Adherence to the following experimental protocol is mandatory for all personnel handling
Methyl 5-amino-3-methylpicolinate.

e Preparation:

o

Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.

o

Conduct all handling of the solid compound within a certified chemical fume hood to
minimize inhalation exposure.

o

Assemble all necessary equipment and reagents before commencing work.

[¢]

Don all required personal protective equipment as specified in the table above.
e Handling:
o When weighing and transferring the solid, use techniques that minimize dust generation.

o Avoid direct contact with the skin, eyes, and clothing. In case of contact, immediately flush
the affected area with copious amounts of water for at least 15 minutes and seek medical
attention.[3]

o Do not eat, drink, or smoke in the laboratory area.[1]
e Post-Handling:
o Thoroughly wash hands and any exposed skin with soap and water after handling.
o Decontaminate all surfaces and equipment that have come into contact with the chemical.
o Remove and properly dispose of contaminated gloves and other disposable PPE.
Disposal Plan
All waste containing Methyl 5-amino-3-methylpicolinate must be treated as hazardous waste.

o Waste Collection:
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o Collect all solid and liquid waste containing the compound in clearly labeled, sealed, and
appropriate hazardous waste containers.

o Do not mix with other incompatible waste streams.

o Disposal Procedure:

o Dispose of the hazardous waste through your institution's designated hazardous waste
management program.

o Follow all local, state, and federal regulations for the disposal of chemical waste.

Workflow for Safe Handling

The following diagram illustrates the essential steps for the safe handling of Methyl 5-amino-3-
methylpicolinate, from preparation to disposal.
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Caption: Safe handling workflow for Methyl 5-amino-3-methylpicolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling Methyl 5-amino-3-methylpicolinate]. BenchChem, [2025]. [Online PDF]. Available
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handling-methyl-5-amino-3-methylpicolinate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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